Cas no 2228178-96-7 (3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid
• CAS No: 2228178-96-7
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 6601574
• PubChem ID: 165646627
• Update Time: 2025-06-28

3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid
• 2228178-96-7
• EN300-1954421

• Inchi： 1S/C9H8ClF2NO2/c10-7-3-5(1-2-13-7)6(9(11)12)4-8(14)15/h1-3,6,9H,4H2,(H,14,15)
• InChI Key： ZSWTWINPPPXWOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 235.0211625g/mol
• Monoisotopic Mass: 235.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid

Comprehensive Analysis of 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid (CAS No. 2228178-96-7)

3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid (CAS No. 2228178-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloropyridine moiety with a difluorobutanoic acid chain, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2228178-96-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

The growing interest in fluorinated compounds and heterocyclic derivatives has positioned 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid as a focal point in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and metabolically stable therapeutics, addressing challenges in oncology and inflammation. Its chloropyridine component is particularly notable for enhancing binding affinity in target proteins, a feature widely explored in structure-activity relationship (SAR) studies.

From an industrial perspective, the demand for high-purity intermediates like CAS 2228178-96-7 has surged due to advancements in green chemistry and sustainable synthesis. Researchers are optimizing catalytic methods to reduce waste and improve yields, aligning with global trends toward eco-friendly manufacturing. This compound’s difluorobutanoic acid segment also contributes to its stability under physiological conditions, a key factor in prodrug design and controlled-release formulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-(2-chloropyridin-4-yl)-4,4-difluorobutanoic acid, ensuring compliance with stringent pharmaceutical standards. Its solubility profile and logP value further make it a candidate for lipid-based delivery systems, a hot topic in nanomedicine forums. Additionally, the compound’s compatibility with cross-coupling reactions expands its utility in creating diverse chemical libraries for high-throughput screening.

In the context of intellectual property, patents involving CAS 2228178-96-7 often emphasize its role in novel therapeutic agents, reflecting the competitive landscape of biopharmaceutical innovation. Regulatory guidelines, including REACH and ICH Q3D, govern its handling, underscoring the need for rigorous impurity profiling. As synthetic methodologies evolve, this compound continues to inspire collaborative research across academia and industry, bridging gaps in precision medicine and material science.